LEI 101 hydrochloride

• Molecular Formula: C23H25FN4O4S.HCl
• Molecular Weight: 508.99
• synonyms: 3-Cyclopropyl-1-[[4-[6-[(1,1-dioxido-4-thiomorpholinyl)methyl]-5-fluoro-2-pyridinyl]phenyl]methyl]-2,4-imidazolidinedione hydrochloride

Description

Potent and selective CB2 partial agonist (pEC50 = 8.0). Exhibits >100-fold selectivity for CB2 over CB1 and no significant interaction with hFAAH, MAGL, DAGL or NAPE-PLD. Displays antinociceptive activity in a rat neuropathic pain model and attenuates renal inflammation in a mouse kidney damage model. Orally bioavailable with low brain penetration.

Scientific Research Applications

• Prevention of Cisplatin-Induced Nephrotoxicity LEI 101 hydrochloride has been characterized as a novel, peripherally restricted cannabinoid CB2 receptor agonist. It has shown potential in preventing cisplatin-induced nephrotoxicity, as evidenced in both in vitro and in vivo models. This suggests its utility in mitigating kidney damage associated with certain cancer treatments (Mukhopadhyay et al., 2016).

• Surface Composition Analysis Low-energy ion scattering (LEIS) is an analytical tool that provides information on the atomic composition of surfaces. It is particularly useful for quantitative composition analysis of various materials, including catalysts and organic materials. This method helps in translating the LEIS signal to elemental surface concentration (Brongersma et al., 2007).

• Liquid Chromatography-Mass Spectrometry Interface Liquid Electron Ionization (LEI) has been developed as a liquid chromatography-mass spectrometry (LC-MS) interface. This method converts liquid HPLC eluent to the gas-phase in a mass spectrometer with an electron ionization source. It extends the electronic spectra libraries access to liquid chromatography, offering a powerful tool in untargeted approaches (Termopoli et al., 2019).

• Energy Materials Research Techniques like Time-of-flight secondary ion mass spectrometry (ToF-SIMS) and LEIS are gaining interest in energy materials research. Their capabilities in terms of surface sensitivity, specificity, spatial resolution, and analysis of isotopic chemical composition are valuable in studying advanced electro-ceramic materials for energy storage and conversion applications (Téllez et al., 2014).

• Elemental Composition Analysis of Surfaces LEIS probes the elemental composition of the outermost atomic layer of a material and provides static depth profiles of surfaces. Its applications are diverse, including the study of surface chemistry in relation to phenomena like wetting, adhesion, contamination, and thin film growth (Cushman et al., 2016).

• Coke Deposition on Automotive Catalysts LEIS measurements have been used to study coke deposition on automotive three-way catalysts. The technique's selectivity towards the outermost atomic layer allows for precise correlation between surface concentration detected by LEIS and that obtained by kinetic modeling (Harmsen et al., 2001).

• Surface Chemistry Analysis of Electrode Materials LEIS is an extremely surface-sensitive technique capable of probing the chemistry in the outer atomic layer of materials under operational conditions. It's significant in studying processes like Sr segregation in perovskite materials and its impact on device degradation (Druce et al., 2014).

• Laser-Enhanced Ionization Technique Laser-enhanced ionization (LEI) is a trace analysis technique based on laser excitation of analyte atoms followed by collisional ionization and detection. It's versatile, with high efficiency in charge creation and collection, useful for elemental analysis (Boudreau & Gravel, 2001).

• Corrosion Behavior Study of Magnesium Alloy Local electrochemical impedance spectroscopy (LEIS) has been applied to study the corrosion behavior of an AZ91 magnesium alloy. This technique complements traditional electrochemical impedance spectroscopy and provides insights into the time-dependent corrosion of the alloy (Baril et al., 2003).